AZD7762 HCl
AZD7762 HCl
AZD7762 HCl is a checkpoint kinase inhibitor, driving checkpoint abrogation and potentiating DNA-targeted therapies.
Brand Name:
Vulcanchem
CAS No.:
1246094-78-9
VCID:
VC0520125
InChI:
InChI=1S/C17H19FN4O2S.ClH/c18-11-4-1-3-10(7-11)14-8-13(22-17(19)24)15(25-14)16(23)21-12-5-2-6-20-9-12;/h1,3-4,7-8,12,20H,2,5-6,9H2,(H,21,23)(H3,19,22,24);1H/t12-;/m0./s1
SMILES:
C1CC(CNC1)NC(=O)C2=C(C=C(S2)C3=CC(=CC=C3)F)NC(=O)N.Cl
Molecular Formula:
C17H20ClFN4O2S
Molecular Weight:
398.88
AZD7762 HCl
CAS No.: 1246094-78-9
Inhibitors
VCID: VC0520125
Molecular Formula: C17H20ClFN4O2S
Molecular Weight: 398.88
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1246094-78-9 |
|---|---|
| Product Name | AZD7762 HCl |
| Molecular Formula | C17H20ClFN4O2S |
| Molecular Weight | 398.88 |
| IUPAC Name | 3-(carbamoylamino)-5-(3-fluorophenyl)-N-[(3S)-piperidin-3-yl]thiophene-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C17H19FN4O2S.ClH/c18-11-4-1-3-10(7-11)14-8-13(22-17(19)24)15(25-14)16(23)21-12-5-2-6-20-9-12;/h1,3-4,7-8,12,20H,2,5-6,9H2,(H,21,23)(H3,19,22,24);1H/t12-;/m0./s1 |
| Standard InChIKey | WFZBLOIXZRZEDG-YDALLXLXSA-N |
| SMILES | C1CC(CNC1)NC(=O)C2=C(C=C(S2)C3=CC(=CC=C3)F)NC(=O)N.Cl |
| Appearance | Solid powder |
| Description | AZD7762 HCl is a checkpoint kinase inhibitor, driving checkpoint abrogation and potentiating DNA-targeted therapies. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AZD7762 Hydrochloride; AZD7762 HCl; |
| Reference | 1: Cheng H, Merika E, Syrigos KN, Saif MW. Novel agents for the treatment of pancreatic adenocarcinoma. Highlights from the "2011 ASCO Annual Meeting". Chicago, IL, USA; June 3-7, 2011. JOP. 2011 Jul 8;12(4):334-8. Review. PubMed PMID: 21737890. 2: Ashwell S, Janetka JW, Zabludoff S. Keeping checkpoint kinases in line: new selective inhibitors in clinical trials. Expert Opin Investig Drugs. 2008 Sep;17(9):1331-40. doi: 10.1517/13543784.17.9.1331 . Review. PubMed PMID: 18694366. |
| PubChem Compound | 56972142 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume